Cas no 171178-45-3 (Tert-Butyl (6-chloropyridin-3-yl)carbamate)

• Product Name: Tert-Butyl (6-chloropyridin-3-yl)carbamate
• CAS No: 171178-45-3
• MF: C₁₀H₁₃ClN₂O₂
• MW: 228.675421476364
• MDL: MFCD08062421
• CID: 843034
• PubChem ID: 7330593
• Update Time: 2025-06-15

Tert-Butyl (6-chloropyridin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (6-chloropyridin-3-yl)carbamate
• (6-Chloro-pyridin-3-yl)-carbamic acid tert-butyl ester
• 5-[N-(tert-Butoxycarbonyl)amino]-2-chloropyridine
• Tert-Butyl 6-chloropyridin-3-ylcarbamate
• tert-butyl N-(6-chloropyridin-3-yl)carbamate
• 5-Boc-Amino-2-chloropyridine
• N-Boc-6-chloro-3-pyridinamine
• 5-[N-(TERT-BUTOXYCARBONYL)AMINO]-2-CHLOR
• 5-tert-ButoxycarbonylaMino-2-chloropyridine
• Carbamic acid, N-(6-chloro-3-pyridinyl)-, 1,1-dimethylethyl ester
• 5-[N-(tert-Butoxycarbonyl)amino]-2-chloropyridine ,98%
• (6-chloro-pyridin-3-yl)-carbamic acid, tert-butyl ester
• Carbamic acid, (6-chloro-3-pyridinyl)-, 1,1-dimethylethyl ester
• tert-butyl(6-chloropyridin-3-yl)carbamate
• IRHNQVINMHHEIO-UHFFFAOYSA-N
• Z
• WGA17845
• 3-(Boc-amino)-6-chloropyridine
• 171178-45-3
• 5-(t-butoxycarbonylamino)-2-chloropyridine
• J-010694
• DB-043854
• AKOS015838214
• tert-butyl 6-chloropyridin-3-yl-carbamate
• SY064160
• SCHEMBL535403
• (6-chloro-pyridin-3-yl)-carbamic acid t-butyl ester
• CS-0036498
• (6-Chloro-pyridin-3-yl)-carbamic acid tert-butylester
• SB79885
• J-516612
• (6-chloropyridin-3-yl)carbamic acid tert-butyl ester
• AS-5628
• DTXSID60428544
• MFCD08062421
• tert-butyl (6-chloropyridin-3yl)carbamate
• 1,1-Dimethylethyl (6-Chloro-3-pyridinyl)carbamate
• EN300-3253426
• (6-Chloro-pyridin-3-yl)carbamic acid tert-butyl ester
• Tert-Butyl (6-chloropyridin-3-yl)carbamate

• MDL： MFCD08062421
• Inchi： 1S/C10H13ClN2O2/c1-10(2,3)15-9(14)13-7-4-5-8(11)12-6-7/h4-6H,1-3H3,(H,13,14)
• InChI Key： IRHNQVINMHHEIO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 228.06700
• Monoisotopic Mass: 228.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.4
• Topological Polar Surface Area: 51.2

Experimental Properties

• Melting Point: 127-129°C
• Boiling Point: 283.7°C at 760 mmHg
• PSA: 51.22000
• LogP: 3.15500

Tert-Butyl (6-chloropyridin-3-yl)carbamate Security Information

• Signal Word：Warning
• Hazard Statement： H302+H312+H332-H315-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on Tert-Butyl (6-chloropyridin-3-yl)carbamate

Introduction to Tert-Butyl (6-chloropyridin-3-yl)carbamate (CAS No. 171178-45-3)

Tert-Butyl (6-chloropyridin-3-yl)carbamate, with the chemical formula C₁₁H₁₃ClN₂O₂, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique CAS number 171178-45-3, has garnered considerable attention due to its versatile applications in drug development and molecular research. The structure of Tert-butyl (6-chloropyridin-3-yl)carbamate incorporates a pyridine ring substituted with a chloro group at the 6-position and a carbamate group at the 3-position, linked to a tert-butyl moiety. This specific arrangement imparts unique reactivity and binding properties, making it a valuable intermediate in synthetic chemistry.

The utility of Tert-butyl (6-chloropyridin-3-yl)carbamate stems from its ability to serve as a building block in the synthesis of more complex molecules. Its chloro-substituted pyridine core is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl systems found in many active pharmaceutical ingredients (APIs). The carbamate group, on the other hand, provides a handle for further functionalization through hydrolysis or transformation into other pharmacophores, enhancing its synthetic flexibility.

In recent years, Tert-butyl (6-chloropyridin-3-yl)carbamate has been explored in the development of novel therapeutic agents. For instance, its derivatives have been investigated for their potential as kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The pyridine scaffold is a common feature in many kinase inhibitors due to its ability to mimic ATP binding pockets. The chloro group enhances the lipophilicity of the molecule, improving its cell membrane permeability, while the tert-butyl group contributes to steric hindrance, optimizing binding interactions with target proteins.

Moreover, the compound has found applications in agrochemical research. Pyridine derivatives are widely used in pesticides and herbicides due to their efficacy and environmental stability. Tert-butyl (6-chloropyridin-3-yl)carbamate can be modified to develop new agrochemicals that target specific enzymatic pathways in pests while minimizing ecological impact. Its structural features allow for selective interactions with biological receptors, reducing off-target effects and enhancing overall crop protection.

The synthesis of Tert-butyl (6-chloropyridin-3-yl)carbamate typically involves multi-step organic reactions starting from commercially available precursors like 6-chloronicotinic acid. Key steps include esterification to introduce the carbamate group followed by protection-deprotection strategies to achieve the desired regioisomerism. Advances in catalytic methods have enabled more efficient and scalable production processes, reducing costs and improving yields. These advancements are particularly relevant in industrial settings where cost-effectiveness and scalability are paramount.

The role of computational chemistry in optimizing the synthesis and applications of Tert-butyl (6-chloropyridin-3-yl)carbamate cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities and metabolic pathways, aiding in the rational design of derivatives with enhanced pharmacological properties. For example, virtual screening has identified promising candidates for further experimental validation, streamlining the drug discovery process.

In conclusion, Tert-butyl (6-chloropyridin-3-yl)carbamate represents a cornerstone compound in modern chemical research. Its unique structural features make it indispensable in pharmaceutical synthesis, agrochemical development, and material science. As research continues to uncover new applications and synthetic methodologies, this compound will undoubtedly remain at the forefront of innovation in fine chemical manufacturing and drug development.